Luteotropin, decidual
Description
Luteotropin, decidual is pituitary Hormones, Anterior. Competes with PRL for the same receptor sites on rat ovarian membranes, markedly affects luteal cell content of receptors for LH & estradiol & sustains progesterone synthesis.
Scientific Research Applications
Reproductive Medicine
Decidual luteotropin has potential applications in reproductive medicine, particularly in:
- Fertility Treatments : Understanding its role could lead to therapeutic strategies aimed at enhancing implantation success or treating infertility caused by luteal phase defects.
- Pregnancy Maintenance : Research into decidual luteotropin may provide insights into managing conditions like preeclampsia or gestational diabetes by targeting its pathways.
Case Studies
Several studies have highlighted the role of decidual luteotropin in different contexts:
- Study on Rat Models : In a study involving pseudopregnant rats, decidual tissue was shown to significantly enhance progesterone production while suppressing estradiol secretion. This dual action underscores the hormone's potential as a therapeutic target for managing reproductive health issues .
- Notch2 Knockout Mice : Research demonstrated that decidual-derived Prl8a2 (a member of the prolactin family) assisted pituitary prolactin in sustaining corpus luteum function. Overexpression of Prl8a2 rescued pregnancy loss induced by stressors, showcasing its luteotropic function and importance in pregnancy recognition .
Data Tables
Properties
CAS No. |
86675-60-7 |
|---|---|
IUPAC Name |
Luteotropin, decidual |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
Luteotropin, decidual |
Origin of Product |
United States |
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